Cas no 342617-28-1 (2-(2-methoxy-4-methylphenyl)oxirane)

• Product Name: 2-(2-methoxy-4-methylphenyl)oxirane
• CAS No: 342617-28-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5971623
• PubChem ID: 12462213
• Update Time: 2025-10-29

2-(2-methoxy-4-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4-methylphenyl)oxirane
• 342617-28-1
• EN300-1738612

• Inchi： 1S/C10H12O2/c1-7-3-4-8(10-6-12-10)9(5-7)11-2/h3-5,10H,6H2,1-2H3
• InChI Key： UNAIXVFQNUBIGD-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(2-methoxy-4-methylphenyl)oxirane

Professional Introduction to 2-(2-methoxy-4-methylphenyl)oxirane (CAS No. 342617-28-1)

2-(2-methoxy-4-methylphenyl)oxirane, a compound with the chemical identifier CAS No. 342617-28-1, is a versatile and highly functionalized molecule that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This oxirane derivative, characterized by its aromatic ring substituted with both methoxy and methyl groups, exhibits unique reactivity and structural properties that make it a valuable building block for the development of novel therapeutic agents.

The structural motif of 2-(2-methoxy-4-methylphenyl)oxirane consists of a cyclopropane oxide ring attached to a phenyl ring that is further functionalized at the 2-position with a methoxy group and at the 4-position with a methyl group. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The presence of the oxirane ring, also known as an epoxide, makes this compound particularly interesting for applications in nucleophilic substitution reactions, where it can serve as a precursor for the introduction of diverse functional groups into the molecular framework.

In recent years, there has been a surge in research focused on the development of novel oxirane-based compounds due to their potential applications in medicinal chemistry. Oxiranes are known for their ability to undergo ring-opening reactions with nucleophiles, which allows for the facile introduction of new functional groups at specific positions within the molecule. This property has been particularly valuable in the synthesis of complex organic molecules, including pharmaceuticals.

One of the most compelling aspects of 2-(2-methoxy-4-methylphenyl)oxirane is its utility as a intermediate in the synthesis of biologically active compounds. The combination of methoxy and methyl groups on the aromatic ring can influence both the electronic distribution and steric environment around the oxirane ring, thereby modulating its reactivity in different chemical contexts. This flexibility has made it a popular choice for chemists working on the development of new drug candidates.

Recent studies have highlighted the use of 2-(2-methoxy-4-methylphenyl)oxirane in the synthesis of kinase inhibitors, which are compounds designed to target specific enzymes involved in cellular signaling pathways. By modifying the structure of this oxirane derivative, researchers have been able to develop molecules that exhibit high selectivity and potency against various kinases. These inhibitors have shown promise in preclinical studies and are being explored as potential treatments for diseases such as cancer and inflammatory disorders.

The role of 2-(2-methoxy-4-methylphenyl)oxirane extends beyond kinase inhibition. Its unique structural features have also been leveraged in the development of antimicrobial agents. The oxirane ring can be functionalized to create molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such compounds are crucial in addressing the growing challenge of antibiotic resistance, where novel therapeutic strategies are urgently needed.

In addition to its applications in drug discovery, 2-(2-methoxy-4-methylphenyl)oxirane has found utility in materials science. The ability to incorporate this compound into polymers and other materials can lead to novel materials with enhanced properties such as biodegradability and mechanical strength. These advancements are particularly relevant in sustainable chemistry, where there is a growing emphasis on developing environmentally friendly materials.

The synthetic methodologies for preparing 2-(2-methoxy-4-methylphenyl)oxirane have also seen significant advancements. Modern synthetic techniques allow for the efficient construction of this molecule with high purity and yield. These methods often involve palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes, which enable precise control over regioselectivity and stereoselectivity during synthesis.

As research continues to evolve, the applications of 2-(2-methoxy-4-methylphenyl)oxirane are expected to expand further. The increasing availability of sophisticated analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated a deeper understanding of its reactivity and structural properties. These insights are crucial for designing new synthetic strategies and optimizing existing ones.

The future prospects for this compound are bright, with ongoing research aimed at uncovering new therapeutic applications and improving synthetic methodologies. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society. As our understanding of molecular interactions grows, so too will our ability to harness the potential of compounds like 2-(2-methoxy-4-methylphenyl)oxirane.